Cas no 3535-35-1 (4-Isobutoxy-3-methoxy-benzoic acid)
3535-35-1 structure
Product Name:4-Isobutoxy-3-methoxy-benzoic acid
CAS No:3535-35-1
MF:C12H16O4
MW:224.253044128418
MDL:MFCD03951031
CID:316105
PubChem ID:1302651
Update Time:2025-09-25
4-Isobutoxy-3-methoxy-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Isobutoxy-3-methoxybenzoic acid
- 4-ISOBUTOXY-3-METHOXY-BENZOIC ACID
- Benzoic acid,3-methoxy-4-(2-methylpropoxy)-
- 4-Isobutoxy-3-methoxy-benzoesaeure
- SCHEMBL17908022
- FT-0679459
- 4-Isobutoxy-3-methoxybenzoicacid
- 3535-35-1
- SR-01000283330-1
- Z56862704
- 3-methoxy-4-(2-methylpropoxy)benzoic acid
- DTXSID80361681
- MFCD03951031
- CS-0207219
- AKOS000122592
- 4-(naphthalen-1-yl)-1H-pyrazol-3-amine
- VS-05250
- EN300-04350
- SR-01000283330
- ALBB-008963
- BBL016278
- STK350679
- 4-Isobutoxy-3-methoxy-benzoic acid
-
- MDL： MFCD03951031
- Inchi： 1S/C12H16O4/c1-8(2)7-16-10-5-4-9(12(13)14)6-11(10)15-3/h4-6,8H,7H2,1-3H3,(H,13,14)
- InChI Key： SBHFJHQPZDLFTD-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)O)=CC=1OC)CC(C)C
Computed Properties
- Exact Mass: 224.10500
- Monoisotopic Mass: 224.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.122
- Boiling Point: 337.7°Cat760mmHg
- Flash Point: 125°C
- PSA: 55.76000
- LogP: 2.42820
4-Isobutoxy-3-methoxy-benzoic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Isobutoxy-3-methoxy-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099207-100g |
4-Isobutoxy-3-methoxybenzoic acid |
3535-35-1 | 95% | 100g |
$346.32 | 2023-09-02 | |
| Matrix Scientific | 039997-500mg |
4-Isobutoxy-3-methoxybenzoic acid |
3535-35-1 | 500mg |
$126.00 | 2023-09-11 | ||
| TRC | I789248-100mg |
4-Isobutoxy-3-methoxy-benzoic acid |
3535-35-1 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | I789248-250mg |
4-Isobutoxy-3-methoxy-benzoic acid |
3535-35-1 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | I789248-500mg |
4-Isobutoxy-3-methoxy-benzoic acid |
3535-35-1 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | I789248-1g |
4-Isobutoxy-3-methoxy-benzoic acid |
3535-35-1 | 1g |
$98.00 | 2023-05-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I183967-100g |
4-Isobutoxy-3-methoxy-benzoic acid |
3535-35-1 | 98% | 100g |
¥2452.90 | 2023-09-02 | |
| Chemenu | CM154672-100g |
4-Isobutoxy-3-methoxybenzoic acid |
3535-35-1 | 95% | 100g |
$311 | 2023-01-09 | |
| Aaron | AR00C8ZS-1g |
4-Isobutoxy-3-methoxy-benzoic acid |
3535-35-1 | 95% | 1g |
$52.00 | 2025-01-24 | |
| Aaron | AR00C8ZS-2.5g |
4-Isobutoxy-3-methoxy-benzoic acid |
3535-35-1 | 95% | 2.5g |
$64.00 | 2025-01-24 |
4-Isobutoxy-3-methoxy-benzoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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